Cas no 2217660-24-5 (7-bromo-3-cyclopropyl-imidazo[1,2-a]pyridine)

• Product Name: 7-bromo-3-cyclopropyl-imidazo[1,2-a]pyridine
• CAS No: 2217660-24-5
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 5106570
• Update Time: 2025-10-28

7-bromo-3-cyclopropyl-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 7-bromo-3-cyclopropyl-
• 7-bromo-3-cyclopropyl-imidazo[1,2-a]pyridine

• Inchi： 1S/C10H9BrN2/c11-8-3-4-13-9(7-1-2-7)6-12-10(13)5-8/h3-7H,1-2H2
• InChI Key： NLZDKLMVPAOULJ-UHFFFAOYSA-N
• SMILES： C12=NC=C(C3CC3)N1C=CC(Br)=C2

Additional information on 7-bromo-3-cyclopropyl-imidazo[1,2-a]pyridine

Introduction to 7-bromo-3-cyclopropyl-imidazo[1,2-a]pyridine (CAS No. 2217660-24-5)

7-bromo-3-cyclopropyl-imidazo[1,2-a]pyridine (CAS No. 2217660-24-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its versatile structural framework and potential biological activities. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its role in drug discovery. The presence of both bromine and cyclopropyl substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The imidazo[1,2-a]pyridine core is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. This particular derivative has been studied for its potential applications in the development of small-molecule inhibitors targeting enzymes and receptors involved in cancer and inflammatory diseases. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision, facilitating the design of more effective derivatives.

In the context of modern drug discovery, 7-bromo-3-cyclopropyl-imidazo[1,2-a]pyridine serves as a key building block for the synthesis of novel therapeutic agents. The bromine atom at the 7-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl structures. Similarly, the cyclopropyl group at the 3-position introduces steric hindrance that can modulate binding interactions with biological targets, enhancing selectivity and potency.

Recent studies have highlighted the importance of imidazopyridine derivatives in addressing unmet medical needs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain imidazopyridines exhibit potent inhibitory activity against kinases implicated in tumor growth and progression. The structural features of 7-bromo-3-cyclopropyl-imidazo[1,2-a]pyridine, including its brominated aromatic ring and cyclopropyl substituent, align well with these findings, suggesting its potential as a lead compound or intermediate in oncology research.

The synthesis of 7-bromo-3-cyclopropyl-imidazo[1,2-a]pyridine typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves the condensation of 2-amino-5-bromopyridine with cyclopropylmagnesium bromide under basic conditions to form the imidazopyridine core. Subsequent bromination or functionalization at other positions can be achieved using appropriate electrophiles or reagents. The efficiency and scalability of these synthetic routes are crucial for industrial applications and further derivatization efforts.

The pharmacological profile of 7-bromo-3-cyclopropyl-imidazo[1,2-a]pyridine has been explored through both in vitro and in vivo studies. Initial assays have shown promising results in inhibiting specific enzymatic targets relevant to metabolic diseases and cancer pathways. The compound’s ability to modulate protein-protein interactions or enzyme activity makes it an attractive candidate for further development into a drug candidate. Additionally, its favorable pharmacokinetic properties, such as solubility and metabolic stability, have been assessed to ensure its suitability for therapeutic use.

In conclusion,7-bromo-3-cyclopropyl-imidazo[1,2-a]pyridine (CAS No. 2217660-24-5) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and potential biological activities. Its role as a versatile intermediate and lead compound underscores its importance in ongoing research efforts aimed at developing novel therapeutics. As computational methods continue to refine our understanding of molecular interactions,imidazopyridine derivatives like this one will remain at the forefront of drug discovery initiatives.